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Compound of Interest

Compound Name: Methyl ethenesulfonate

CAS No.: 1562-31-8

Cat. No.: B072348

Get Quote

Executive Safety Summary
Methyl ethenesulfonate (also known as Methyl Vinylsulfonate) represents a dual-hazard class

in organic synthesis. It is both a potent alkylating agent (genotoxic) and a Michael acceptor

(highly reactive toward biological nucleophiles like cysteine). Unlike standard solvents,

improper disposal of MES can lead to delayed mutagenic exposure for waste handling

personnel or uncontrolled polymerization in waste drums.

The Golden Rule: Never dispose of active MES directly into general organic waste streams

without prior chemical deactivation or strict segregation.
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Property Data Operational Implication

CAS Number 1562-31-8
Use for labeling and inventory

tracking.

Reactivity High (Michael Acceptor)
Polymerizes with heat/light;

reacts violently with oxidizers.

Toxicity Mutagen/Carcinogen

Zero-skin-contact policy; use

double-gloving

(Nitrile/Laminate).

Flash Point >100°C (Estimate)

Combustible but not highly

flammable; main risk is contact

toxicity.

Stability Polymerizable

Requires stabilization (often

BHT); do not store old aliquots

long-term.

Disposal Decision Matrix
Effective waste management requires immediate categorization. Use this logic flow to

determine the correct protocol.
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Waste Generation Event

Is this a Spill or Routine Waste?

EMERGENCY SPILL

Accidental Release

Routine Waste

Planned Disposal

PROTOCOL 1:
Contain & Quench (Thiosulfate) Concentration?

Pure / High Conc. (>10%)

Stock Solution

Dilute / Trace (<10%)

Reaction Aliquot/Wash

PROTOCOL 2:
Segregated P-List/Reactive Stream

Do NOT Quench in Bulk

PROTOCOL 3:
Chemical Deactivation

Neutralize before disposal

Click to download full resolution via product page

Figure 1: Decision matrix for determining the appropriate disposal pathway based on

concentration and urgency.

Operational Protocols
Protocol 1: Emergency Spill Response
Trigger: Any uncontrolled release of MES outside a fume hood.

Evacuation: Clear the immediate area. MES is a lachrymator; respiratory protection is

critical.
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PPE Upgrade: Don a full-face respirator with organic vapor cartridges, double nitrile gloves

(or Silver Shield®), and a chemically resistant apron.

Containment: Surround the spill with absorbent pads or vermiculite. Do not use paper towels

(combustible and poor barrier).

In-Situ Quenching:

Prepare a 15% Sodium Thiosulfate solution (aqueous).

Gently pour over the spill, working from the outside in.

Allow to sit for 20 minutes. The thiosulfate acts as a soft nucleophile, attacking the vinyl

group and neutralizing the electrophilic hazard.

Cleanup: Scoop the slurry into a wide-mouth jar labeled "Hazardous Waste: Deactivated

Sulfonate Esters."

Protocol 2: Routine Waste (High Concentration)
Trigger: Disposing of expired stock solutions or pure reaction leftovers.

Do NOT chemically deactivate pure bulk MES. The reaction with thiosulfate is exothermic.

Deactivating large volumes (>10mL) can generate sufficient heat to boil the solvent or cause

splashing.

Container: Use a dedicated amber glass bottle. Avoid metal cans (corrosion risk).

Labeling:

Must Read: "Methyl Ethenesulfonate - Suspected Carcinogen - Reactive."[1]

Codes: Add "D003" (Reactive) if applicable to your local regulations, though typically

managed as "Toxic Organic."

Segregation: Store away from oxidizers (peroxides, nitric acid) and strong bases (which

induce rapid polymerization).
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Protocol 3: Chemical Deactivation (Trace & Glassware)
Trigger: Cleaning glassware, syringes, or disposing of dilute reaction mixtures.

This protocol relies on the Michael Addition mechanism. We utilize Sodium Thiosulfate (

) to break the conjugation of the vinyl group, rendering the molecule non-genotoxic.

Reagents:

Sodium Thiosulfate Pentahydrate (

)

Water[2][3][4]

Indicator (optional): 4-(p-nitrobenzyl)pyridine (NBP) for validation.

Step-by-Step Procedure:

Preparation: Prepare a quenching bath of 10% w/v Sodium Thiosulfate in water.[5]

Immersion:

Glassware: Fully submerge contaminated glassware in the bath. Ensure no air bubbles

remain in syringes.

Liquid Waste: Add the dilute MES waste slowly to the thiosulfate solution. Ensure a 20-fold

molar excess of thiosulfate to MES.

Reaction Time: Allow to soak/stir for 24 hours.

Validation (Self-Validating Step):

The solution should remain clear or turn slightly cloudy (sulfur precipitation if acid is

present).

Check: If the solution generates significant heat, you are adding waste too fast. Stop and

cool.
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Final Disposal: The deactivated solution can now be bottled as "Deactivated Sulfonate

Waste" and handed to EHS for incineration. Do not pour down the drain unless explicitly

permitted by your facility's wastewater permit (thiosulfate has high BOD).

Mechanistic Insight
Understanding why we use Thiosulfate prevents procedural drift. Hydroxide (NaOH) is often

suggested for esters, but for vinyl sulfonates, base can catalyze polymerization rather than

hydrolysis. Thiosulfate is a specific "soft" nucleophile that targets the

-carbon of the Michael acceptor.
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Figure 2: The chemical pathway for deactivation. Thiosulfate permanently binds the reactive

vinyl group, neutralizing its ability to alkylate DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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